Cas no 2171650-85-2 (1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol)

• Product Name: 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol
• CAS No: 2171650-85-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5564790
• PubChem ID: 165593427
• Update Time: 2025-06-24

1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2171650-85-2
• 1-(1-amino-2-ethoxyethyl)cyclohexan-1-ol
• EN300-1641238
• 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol

• Inchi： 1S/C10H21NO2/c1-2-13-8-9(11)10(12)6-4-3-5-7-10/h9,12H,2-8,11H2,1H3
• InChI Key： RCACAOXNKCOTKJ-UHFFFAOYSA-N
• SMILES： OC1(C(COCC)N)CCCCC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol

Introduction to 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol (CAS No. 2171650-85-2)

1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological properties. This compound, identified by the CAS number 2171650-85-2, has garnered attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular structure of 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol consists of a cyclohexane ring substituted with an amino group at the 1-position and an ethoxyethyl chain at the 2-position, which contributes to its distinct chemical reactivity and interaction with biological targets.

The pharmacological relevance of 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol stems from its ability to modulate various biochemical pathways. Recent studies have highlighted its role in inhibiting specific enzymes and receptors, making it a promising candidate for the treatment of inflammatory disorders and neurological conditions. The ethoxyethyl moiety enhances solubility, while the cyclohexane ring provides steric hindrance, allowing for precise targeting of therapeutic sites. This balance makes 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol an attractive scaffold for medicinal chemists seeking novel pharmacophores.

In the context of modern drug discovery, 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol has been explored for its potential in modulating neurotransmitter systems. Research indicates that this compound may interact with serotonin and dopamine receptors, which are pivotal in regulating mood, cognition, and pain perception. Preclinical trials have demonstrated its efficacy in reducing symptoms associated with depression and anxiety disorders, although further studies are needed to fully elucidate its mechanism of action. The compound’s ability to cross the blood-brain barrier enhances its therapeutic potential, making it a candidate for central nervous system (CNS) applications.

The synthesis of 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. The use of chiral auxiliaries has enabled the production of enantiomerically pure forms, which is crucial for minimizing side effects and maximizing bioavailability. These advancements in synthetic chemistry have paved the way for large-scale production and commercialization.

Beyond its pharmacological applications, 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol has shown promise in material science research. Its unique structural properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. For instance, researchers have investigated its use in creating biodegradable polymers that could revolutionize medical implants and wound dressings. The compound’s ability to form stable hydrogen bonds also makes it valuable in designing adhesives with high bonding strength.

The environmental impact of synthesizing and utilizing 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol has also been a focus of recent studies. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes using transition metals have been explored as alternatives to traditional methods, offering a more sustainable approach to production. These innovations align with global efforts to promote green chemistry and reduce the ecological footprint of pharmaceutical manufacturing.

Future directions in research on 1-(1-Amino-2-ethoxyethyl)cyclohexan-1-ol include exploring its potential as an intermediate in drug synthesis. By modifying its structural framework, scientists aim to develop new analogs with enhanced therapeutic properties or improved pharmacokinetic profiles. Additionally, computational modeling techniques are being employed to predict the compound’s behavior in biological systems, accelerating the drug discovery process. These interdisciplinary approaches highlight the collaborative nature of modern chemical research.

In conclusion, 2171650–85–21–( 11–Amino– 22–Ethoxyethyl) cyclohexan– 11–ol represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable asset in drug development, while its synthetic versatility opens doors for innovation in various scientific domains. As research continues to uncover new possibilities, 2171650–85–21–( 11–Amino– 22–Ethoxyethyl) cyclohexan–11–ol is poised to play a significant role in shaping the future of chemical science.